Cas no 1394117-05-5 ((3S)-5,5-difluoro-2-azabicyclo2.2.1heptane-3-carboxylic acid)

• Product Name: (3S)-5,5-difluoro-2-azabicyclo2.2.1heptane-3-carboxylic acid
• CAS No: 1394117-05-5
• MF: C₇H₉F₂NO₂
• MW: 177.14866900444
• CID: 5169807
• PubChem ID: 71756364
• Update Time: 2025-06-26

(3S)-5,5-difluoro-2-azabicyclo2.2.1heptane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-5,5-Difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylicacid
• 2-Azabicyclo[2.2.1]heptane-3-carboxylic acid, 5,5-difluoro-, (3S)-
• (3S)-5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• (3S)-5,5-difluoro-2-azabicyclo2.2.1heptane-3-carboxylic acid

• Inchi： 1S/C7H9F2NO2/c8-7(9)2-3-1-4(7)5(10-3)6(11)12/h3-5,10H,1-2H2,(H,11,12)/t3?,4?,5-/m0/s1
• InChI Key： LMCCQEIWUPDSEY-YCXLAJEKSA-N
• SMILES： FC1(CC2CC1[C@@H](C(=O)O)N2)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: -1.6
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-5,5-difluoro-2-azabicyclo2.2.1heptane-3-carboxylic acid

Introduction to (3S)-5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid (CAS No. 1394117-05-5)

(3S)-5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid (CAS No. 1394117-05-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bicyclic structure and the presence of two fluorine atoms, exhibits a range of biological activities that make it a valuable candidate for drug development.

The molecular structure of (3S)-5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid is particularly noteworthy due to its potential to modulate various biological targets. The bicyclic framework provides rigidity and conformational stability, which can enhance the compound's binding affinity to specific receptors or enzymes. Additionally, the presence of fluorine atoms can influence the compound's physicochemical properties, such as lipophilicity and metabolic stability, making it an attractive scaffold for optimizing drug candidates.

Recent studies have explored the pharmacological properties of (3S)-5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid in various therapeutic areas. One notable application is in the treatment of neurological disorders, where this compound has shown promising results as a modulator of GABA receptors. GABA receptors play a crucial role in regulating neuronal excitability and are implicated in conditions such as anxiety, epilepsy, and sleep disorders. Research has demonstrated that (3S)-5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid can selectively bind to specific subtypes of GABA receptors, potentially offering a more targeted and effective therapeutic approach.

In addition to its potential in neurological disorders, (3S)-5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models, suggesting its potential as an anti-inflammatory agent.

The synthetic accessibility of (3S)-5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid is another factor that contributes to its appeal in drug development. Various synthetic routes have been reported in the literature, allowing for efficient and scalable production of this compound. These synthetic methods often involve key steps such as ring-closing metathesis (RCM) and fluorination reactions, which are well-established techniques in organic synthesis.

Clinical trials are currently underway to evaluate the safety and efficacy of (3S)-5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

Beyond its direct therapeutic applications, (3S)-5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid has also been used as a building block in the synthesis of more complex molecules with diverse biological activities. Its unique structural features make it a valuable starting material for combinatorial chemistry approaches, enabling the rapid generation of libraries of compounds for high-throughput screening.

In conclusion, (3S)-5,5-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid (CAS No. 1394117-05-5) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent or as a building block for more complex molecules.